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Compound of Interest

Compound Name: 3-Amino-5-ethoxypyridine

Cat. No.: B1589952 Get Quote

An In-Depth Technical Guide to 3-Amino-5-ethoxypyridine (CAS: 51468-00-9)

Introduction
3-Amino-5-ethoxypyridine, identified by the CAS Number 51468-00-9, is a substituted

pyridine derivative that serves as a crucial chemical intermediate.[1][2] Its unique structure,

featuring a pyridine core functionalized with both an amino and an ethoxy group, makes it a

valuable building block in organic synthesis. The pyridine ring is a common scaffold in many

biologically active molecules, and the presence of a nucleophilic amino group and a

metabolically stable ethoxy group provides versatile handles for constructing more complex

molecular architectures. This guide provides a comprehensive overview of its properties,

synthesis, applications, and handling for researchers and professionals in drug development

and chemical synthesis.

Physicochemical Properties and Specifications
The fundamental properties of 3-Amino-5-ethoxypyridine are summarized below. These

specifications are critical for its use in controlled chemical reactions.
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Property Value Source(s)

CAS Number 51468-00-9 [1][2][3][4]

Molecular Formula C₇H₁₀N₂O [1][3]

Molecular Weight 138.17 g/mol [1][2]

Synonyms
5-Ethoxypyridin-3-amine, 5-

Ethoxy-pyridin-3-ylamine
[3][4]

Appearance Liquid [4]

Typical Purity 95% - 98% [2][3]

Storage Conditions
Inert atmosphere, keep in a

dark place, room temperature
[3]

The molecule's reactivity is dictated by the interplay of its functional groups. The amino group is

a primary site for nucleophilic attack and can be readily acylated, alkylated, or used in coupling

reactions. The pyridine nitrogen is basic and can be protonated or coordinated to metals, while

the aromatic ring itself can participate in electrophilic or nucleophilic substitution reactions,

depending on the reaction conditions and the directing effects of the existing substituents.

Synthesis and Reaction Chemistry
The synthesis of substituted pyridines like 3-Amino-5-ethoxypyridine often involves multi-step

sequences starting from more common pyridine precursors. While specific literature detailing

the exact synthesis of this compound is not readily available, a logical synthetic strategy can be

inferred from established pyridine chemistry. A common approach involves the reduction of a

corresponding nitro-substituted precursor.

A plausible synthetic workflow is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.alfa-chemistry.com/product/3-amino-5-ethoxypyridine-cas-51468-00-9-167859.html
https://www.watson-int.com/3-Amino-5-ethoxypyridine-cas-51468-00-9/
https://www.chemicalbook.com/Manufacturers/3-amino-5-ethoxypyridine.htm
https://cymitquimica.com/es/productos/IN-DA00DGAV/51468-00-9/3-amino-5-ethoxypyridine/
https://www.alfa-chemistry.com/product/3-amino-5-ethoxypyridine-cas-51468-00-9-167859.html
https://www.chemicalbook.com/Manufacturers/3-amino-5-ethoxypyridine.htm
https://www.alfa-chemistry.com/product/3-amino-5-ethoxypyridine-cas-51468-00-9-167859.html
https://www.watson-int.com/3-Amino-5-ethoxypyridine-cas-51468-00-9/
https://www.chemicalbook.com/Manufacturers/3-amino-5-ethoxypyridine.htm
https://cymitquimica.com/es/productos/IN-DA00DGAV/51468-00-9/3-amino-5-ethoxypyridine/
https://cymitquimica.com/es/productos/IN-DA00DGAV/51468-00-9/3-amino-5-ethoxypyridine/
https://www.watson-int.com/3-Amino-5-ethoxypyridine-cas-51468-00-9/
https://www.chemicalbook.com/Manufacturers/3-amino-5-ethoxypyridine.htm
https://www.chemicalbook.com/Manufacturers/3-amino-5-ethoxypyridine.htm
https://www.benchchem.com/product/b1589952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plausible Synthetic Workflow for 3-Amino-5-ethoxypyridine

3-Hydroxy-5-nitropyridine

Etherification
(e.g., Williamson Ether Synthesis)

Reagents: Ethyl iodide, Base (e.g., NaH)

3-Ethoxy-5-nitropyridine

Reduction of Nitro Group
Reagents: H₂, Pd/C or SnCl₂/HCl

3-Amino-5-ethoxypyridine
(CAS: 51468-00-9)

Click to download full resolution via product page

Caption: Plausible synthetic route to 3-Amino-5-ethoxypyridine.
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Causality in Synthesis:

Starting Material Selection: 3-Hydroxy-5-nitropyridine is a logical starting point as the

hydroxyl and nitro groups can be selectively modified.

Etherification: An O-alkylation (specifically, etherification) is performed first. The hydroxyl

group is more reactive towards alkylating agents than the nitro group is towards reduction

under these conditions. A strong base like sodium hydride (NaH) is used to deprotonate the

hydroxyl group, forming a more nucleophilic alkoxide, which then reacts with an ethyl halide.

Reduction: The final step is the reduction of the nitro group to an amine. This is a standard

transformation in organic synthesis. Catalytic hydrogenation (H₂ over Palladium on Carbon)

is a clean and efficient method. Alternatively, metal-acid systems like tin(II) chloride in

hydrochloric acid can be employed. This step is performed last because the resulting amino

group could interfere with the etherification step if formed earlier.

Applications in Drug Discovery and Development
3-Amino-5-ethoxypyridine is primarily utilized as a key intermediate or building block in the

synthesis of complex molecules, particularly for pharmaceutical applications.[2] The

aminopyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates. Its derivatives have been investigated for a wide range

of therapeutic targets.

Kinase Inhibitors: The pyridine core can mimic the hinge-binding region of ATP in many

protein kinases. The amino group provides a crucial hydrogen bond donor/acceptor site for

interaction with the kinase. For instance, derivatives of aminopyrazines, which are

structurally related to aminopyridines, have been developed as potent and selective CHK1

inhibitors for cancer therapy.[5][6]

Receptor Ligands: Substituted aminopyridines have been designed as ligands for various G-

protein coupled receptors (GPCRs). A study on amino-3,5-dicyanopyridines showed high

affinity and selectivity for adenosine A1 receptors, which are targets for treating conditions

like epilepsy.[7]

Other Therapeutic Areas: The versatility of the aminopyridine core means it is also found in

compounds developed for agrochemicals and materials science.[8]
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The following diagram illustrates the role of a building block like 3-Amino-5-ethoxypyridine in

a typical drug discovery pipeline.

Role of Intermediates in Drug Discovery

Building Block
(e.g., 3-Amino-5-ethoxypyridine)

Compound Library Synthesis
(Combinatorial Chemistry)

High-Throughput Screening (HTS)
(Biochemical & Cellular Assays)

Hit Identification

Lead Optimization
(Structure-Activity Relationship)

Preclinical Candidate
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Caption: Workflow from chemical building block to preclinical candidate.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 3-Amino-5-ethoxypyridine was not found in the

search results, safety precautions can be established based on data for structurally similar

compounds, such as 3-aminopyridine and other substituted aminopyridines.

Hazard Profile (Inferred):

Toxicity: Aminopyridines can be toxic if swallowed, inhaled, or in contact with skin.[9]

Irritation: Likely to cause skin and serious eye irritation.[9]

Organ Toxicity: May cause respiratory irritation or damage to organs through prolonged or

repeated exposure.[9]

Recommended Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection (safety glasses/goggles), and a face shield.[10]

Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.[9]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor. Wash

hands thoroughly after handling.

First Aid:

If on skin: Wash with plenty of soap and water.[10]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.
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If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[10]

Storage:

Store in a tightly sealed container in a dry, well-ventilated place.

Follow supplier recommendations to keep in a dark place under an inert atmosphere.[3]

Conclusion
3-Amino-5-ethoxypyridine is a specialized chemical intermediate with significant value in the

fields of medicinal chemistry and organic synthesis. Its defined structure, featuring multiple

reactive sites, allows for its incorporation into a wide array of complex target molecules. For

researchers and drug development professionals, understanding its physicochemical

properties, synthetic accessibility, and handling requirements is essential for leveraging its

potential as a building block for the next generation of therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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